Cas no 1329613-10-6 (Dapivirine-d11)

• Product Name: Dapivirine-d11
• CAS No: 1329613-10-6
• MF: C₂₀H₁₉N₅
• MW: 340.466141939163
• CID: 1065389
• PubChem ID: 71315182
• Update Time: 2025-04-20

Dapivirine-d11 Chemical and Physical Properties

Names and Identifiers

• Dapivirine-d11
• CS-0203652
• 1329613-10-6
• 4-[[4-[(2,4,6-Trimethylphenyl-d11)amino]-2-pyrimidinyl]amino]benzonitrile; R 147681-d11; TMC 120-d11; TMC 120R147681-d11;
• HY-14266S
• 4-[[4-[3,5-dideuterio-2,4,6-tris(trideuteriomethyl)anilino]pyrimidin-2-yl]amino]benzonitrile

• Inchi： 1S/C20H19N5/c1-13-10-14(2)19(15(3)11-13)24-18-8-9-22-20(25-18)23-17-6-4-16(12-21)5-7-17/h4-11H,1-3H3,(H2,22,23,24,25)/i1D3,2D3,3D3,10D,11D
• InChI Key： ILAYIAGXTHKHNT-UXJCIKOESA-N
• SMILES： N(C1C=CN=C(NC2C=CC(C#N)=CC=2)N=1)C1C(C([2H])([2H])[2H])=C([2H])C(C([2H])([2H])[2H])=C([2H])C=1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 340.23308983g/mol
• Monoisotopic Mass: 340.23308983g/mol
• Isotope Atom Count: 11
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles